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Compound of Interest

3-Methoxy-5-phenylpyrazin-2(1H)-
Compound Name:

one
CAS No.: 67602-07-7
Cat. No.: B12897286

Get Quote

Executive Summary & Strategic Analysis

The target molecule, 3-Methoxy-5-phenylpyrazin-2(1H)-one, features a 2(1H)-pyrazinone
core substituted with a phenyl group at the C5 position and a methoxy group at the C3 position.
This specific substitution pattern is critical; the C3-methoxy group often serves as a hydrogen
bond acceptor or steric modulator in active sites, while the C5-phenyl group provides
hydrophobic interactions.

Synthetic Strategy: The most robust route employs 3,5-dichloro-2(1H)-pyrazinone as a
divergent starting material. This scaffold allows for sequential, regioselective functionalization:

» Regioselective Suzuki-Miyaura Coupling (C5): The C5-chloride is electronically and sterically
favored for oxidative addition by palladium catalysts, enabling the selective installation of the
phenyl ring.

» Nucleophilic Aromatic Substitution (C3): The C3-chloride, activated by the adjacent carbonyl
and nitrogen, is highly susceptible to SNAr displacement by methoxide.
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This "C5-First / C3-Second" approach avoids the formation of inseparable regioisomers and
utilizes standard laboratory reagents.

Retrosynthetic Analysis

The retrosynthetic logic deconstructs the target into the commercially available or easily
accessible 3,5-dichloro-2(1H)-pyrazinone.

o Target: 3-Methoxy-5-phenylpyrazin-2(1H)-one
e Precursor 1: 3-Chloro-5-phenylpyrazin-2(1H)-one (via SNAr)

e Precursor 2: 3,5-Dichloro-2(1H)-pyrazinone (via Suzuki Coupling)[1]

3,5-Dichloro-2(1H)-pyrazinone Suzuki (C5 3-Chloro-5-phenylpyrazin-2(1H)-one S_NAr (C3 3-Methoxy-5-phenylpyrazin-2(1H)-one

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the sequential functionalization strategy.

Experimental Protocols
Step 1: Regioselective Suzuki-Miyaura Coupling

Objective: Selective installation of the phenyl group at the C5 position. Reaction: 3,5-Dichloro-
2(1H)-pyrazinone + Phenylboronic acid

3-Chloro-5-phenylpyrazin-2(1H)-one.

Rationale: The C5 position of 3,5-dichloro-2(1H)-pyrazinone is more reactive towards
palladium-catalyzed cross-coupling than the C3 position. The C3 position is sterically hindered
by the adjacent carbonyl and N-H group, and the C3-Cl bond is electronically deactivated for
oxidative addition relative to C5.

Protocol:
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e Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, charge 3,5-dichloro-2(1H)-pyrazinone (1.0 equiv, 5.0 mmol, 825 mg) and
phenylboronic acid (1.1 equiv, 5.5 mmol, 671 mg).

e Solvent & Base: Add 1,4-dioxane (25 mL) and 2M aqueous Na2COs (5.0 mL). Degas the
mixture by bubbling nitrogen for 10 minutes.

o Catalyst: Add Pd(PPhs)a (5 mol%, 0.25 mmol, 289 mg).

e Reaction: Heat the mixture to reflux (100 °C) under a nitrogen atmosphere for 4—6 hours.
Monitor reaction progress by TLC (SiOz, 30% EtOAc/Hexanes) or LC-MS. The starting
material (R_f ~0.4) should convert to the mono-arylated product (R_f ~0.3).

o Workup: Cool to room temperature. Dilute with water (50 mL) and adjust pH to ~4 with 1M
HCI (careful acidification precipitates the product). Extract with ethyl acetate (3 x 30 mL).

 Purification: Wash combined organics with brine, dry over Na2SOa4, and concentrate in
vacuo. Purify the residue via flash column chromatography (Gradient: 0-40% EtOAc in
Hexanes) to yield 3-chloro-5-phenylpyrazin-2(1H)-one as a pale yellow solid.

Key Data Points:

Parameter Value
Yield 65-75%
Appearance Pale yellow solid

| tH NMR (DMSO-ds) |

12.8 (br s, 1H, NH), 8.15 (s, 1H, H-6), 7.80 (d, 2H), 7.45 (m, 3H) |

Step 2: Nucleophilic Aromatic Substitution (SNAr)

Objective: Displacement of the C3-chloride with a methoxy group. Reaction: 3-Chloro-5-
phenylpyrazin-2(1H)-one + NaOMe

3-Methoxy-5-phenylpyrazin-2(1H)-one.
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Rationale: The C3 position is activated for nucleophilic attack by the adjacent carbonyl group
(vinylogous amide resonance) and the para-nitrogen (N4). The chloride is a good leaving
group, and methoxide is a strong nucleophile. This reaction proceeds under mild conditions.[2]

Protocol:

e Setup: In a 50 mL sealed tube or round-bottom flask, dissolve 3-chloro-5-phenylpyrazin-
2(1H)-one (1.0 equiv, 2.0 mmol, 413 mg) in anhydrous methanol (10 mL).

e Reagent: Add a solution of sodium methoxide in methanol (25 wt%, 3.0 equiv, 6.0 mmol).
Alternatively, freshly prepare NaOMe by adding sodium metal to methanol.

e Reaction: Heat the mixture to 65 °C (reflux) for 2—4 hours. The reaction is typically clean and
fast. Monitor by LC-MS for the disappearance of the chloro-intermediate (M+H = 207/209)
and appearance of the product (M+H = 203).

o Workup: Cool to room temperature. Neutralize the excess base with acetic acid or 1M HCI
until pH ~7. Concentrate the solvent to near dryness.

« |solation: Resuspend the residue in water (20 mL) and extract with dichloromethane (DCM)
(3x 20 mL).

 Purification: Dry the DCM layer over MgSOa and concentrate. Recrystallization from
MeOH/Ether or flash chromatography (50% EtOAc/Hexanes) yields pure 3-methoxy-5-
phenylpyrazin-2(1H)-one.

Key Data Points:

Parameter Value
Yield 80-90%
Appearance White to off-white solid

| tH NMR (DMSO-ds) |

12.5 (br s, 1H, NH), 7.95 (s, 1H, H-6), 7.75 (d, 2H), 7.40 (m, 3H), 3.98 (s, 3H, OMe) | | MS
(ESI) | [M+H]* = 203.1 |
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Mechanistic Pathway & Visualization

The following diagram illustrates the sequential modification of the pyrazine core. The high
regioselectivity is driven by the electronic differentiation between the C3 and C5 positions.

3,5-Dichloro-2(1H)-pyrazinone Pd(PPh3)4, PhB(OH)2 C5 Selective 3-Chloro-5-phenylpyrazin-2(1H)-one NaOMe / MeOH C3 Substitution
(Start) Suzuki Coupling (Intermediate) S_NAr

3-Methoxy-5-phenylpyrazin-2(1H)-one
(Target)
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Figure 2: Sequential synthetic pathway highlighting regioselective checkpoints.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action

Reduce catalyst loading or
o Bis-arylation (reaction at C3 lower temperature to 80 °C.
Low Yield in Step 1 ) o
and C5) Ensure strict stoichiometry of

boronic acid (1.0-1.1 equiv).

Ensure rigorous degassing of

Incomplete Conversion (Step Catalyst deactivation (Pd black )
) solvents. Add fresh catalyst if

1) formation) )

reaction stalls.

Ensure methanol is anhydrous.
Side Products in Step 2 Hydrolysis of C3-Cl to C3-OH Avoid aqueous workup before

neutralization.

Verify starting material purity.

o o ) o Use non-polar solvents

Regioisomer Contamination Incorrect Suzuki selectivity i

(Toluene) to enhance steric

discrimination if Dioxane fails.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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